tert-Butyl 7-bromo-3-methyl-1H-indazole-1-carboxylate

• Molecular Formula: C13H15BrN2O2
• Molecular Weight: 311.17 g/mol
• IUPAC Name: tert-butyl 7-bromo-3-methylindazole-1-carboxylate
• InChI: InChI=1S/C13H15BrN2O2/c1-8-9-6-5-7-10(14)11(9)16(15-8)12(17)18-13(2,3)4/h5-7H,1-4H3
• InChI Key: CMLYHDOQBUYIGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=CC=C2Br)C(=O)OC(C)(C)C

Description

tert-Butyl 7-bromo-3-methyl-1H-indazole-1-carboxylate: is a synthetic organic compound belonging to the indazole family Indazoles are heterocyclic compounds containing a fused benzene and pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl 7-bromo-3-methyl-1H-indazole-1-carboxylate typically involves the bromination of 3-methyl-1H-indazole followed by esterification with tert-butyl chloroformate. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane .

Industrial Production Methods: the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in tert-Butyl 7-bromo-3-methyl-1H-indazole-1-carboxylate can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.

Oxidation and Reduction: The indazole ring can participate in oxidation and reduction reactions, although these are less common for this specific compound.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and various amines.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Major Products:

Substitution Reactions: Products include various substituted indazoles depending on the nucleophile used.

Oxidation: Oxidized products may include indazole-3-carboxylic acids.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine:

Pharmacological Research: Investigated for potential use in developing new pharmaceuticals due to its indazole core, which is known for various biological activities.

Industry:

Material Science:

Mechanism of Action

The exact mechanism of action for tert-Butyl 7-bromo-3-methyl-1H-indazole-1-carboxylate is not well-documented. indazole derivatives generally exert their effects by interacting with specific enzymes or receptors in biological systems. The bromine atom and tert-butyl ester group may influence the compound’s binding affinity and specificity .

Comparison with Similar Compounds

• tert-Butyl 5-amino-3-methyl-1H-indazole-1-carboxylate
• tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate

Uniqueness:

• Bromine Substitution: The presence of a bromine atom at the 7-position makes tert-Butyl 7-bromo-3-methyl-1H-indazole-1-carboxylate unique compared to other indazole derivatives, potentially altering its reactivity and biological activity .